Cas no 862691-64-3 (5-bromo-1-3-(2-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 5-bromo-1-3-(2-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 862691-64-3
• MF: C₁₈H₁₆BrNO₃
• MW: 374.228544235229
• CID: 6472171
• Update Time: 2025-05-19

5-bromo-1-3-(2-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-3-(2-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione
• 5-bromo-1-[3-(2-methylphenoxy)propyl]indole-2,3-dione
• 1H-Indole-2,3-dione, 5-bromo-1-[3-(2-methylphenoxy)propyl]-

• Inchi： 1S/C18H16BrNO3/c1-12-5-2-3-6-16(12)23-10-4-9-20-15-8-7-13(19)11-14(15)17(21)18(20)22/h2-3,5-8,11H,4,9-10H2,1H3
• InChI Key： YAASQMCOLDFGQD-UHFFFAOYSA-N
• SMILES： N1(CCCOC2=CC=CC=C2C)C2=C(C=C(Br)C=C2)C(=O)C1=O

Experimental Properties

• Density: 1.453±0.06 g/cm3(Predicted)
• Boiling Point: 525.9±60.0 °C(Predicted)
• pka: -3.41±0.20(Predicted)

Additional information on 5-bromo-1-3-(2-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione

Introduction to 5-bromo-1-3-(2-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione (CAS No. 862691-64-3) and Its Emerging Applications in Chemical Biology

5-bromo-1-3-(2-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione, identified by the CAS number 862691-64-3, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the indole derivatives family, a class of molecules well-documented for their diverse biological activities. The presence of a bromine substituent at the 5-position of the indole ring, combined with an aliphatic chain terminated by a propyl group and an ether linkage to a 2-methylphenyl ring, contributes to its distinctive chemical profile and potential biological functionality.

The indole core of 5-bromo-1-3-(2-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione is particularly noteworthy, as indole derivatives have long been recognized for their role in various biological processes. Recent advancements in medicinal chemistry have highlighted the importance of modulating indole-based structures to develop novel therapeutic agents. The bromine atom at the 5-position not only enhances the compound's lipophilicity but also serves as a reactive site for further functionalization, making it a valuable scaffold for drug discovery efforts.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of bioactive molecules. The combination of a propyl chain and a 2-methylphenoxy group introduces specific steric and electronic properties that can influence binding interactions with biological targets. This structural motif has been explored in the development of compounds targeting neurological disorders, inflammatory pathways, and cancer-related signaling cascades. The dihydroindole-2,3-dione moiety further contributes to the compound's reactivity, enabling it to participate in various chemical transformations that could lead to the discovery of new pharmacological entities.

In recent years, there has been growing interest in leveraging computational methods and high-throughput screening to identify promising candidates for drug development. 5-bromo-1-3-(2-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione has been utilized in virtual screening campaigns to identify potential inhibitors of key enzymes involved in disease pathways. Its structural features make it a candidate for modulating protein-protein interactions or enzyme activity, which are critical mechanisms in many therapeutic areas. For instance, studies have suggested that indole derivatives can interact with transcription factors and signaling proteins, potentially leading to novel treatments for conditions such as chronic inflammation and neurodegenerative diseases.

The synthetic accessibility of 5-bromo-1-3-(2-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione also contributes to its appeal in research settings. The availability of efficient synthetic routes allows researchers to rapidly explore derivatives and assess their biological activity. This flexibility is particularly valuable in early-stage drug discovery pipelines, where rapid iteration and optimization are essential. The compound's stability under various reaction conditions further enhances its utility as a building block for more complex molecules.

From a mechanistic standpoint, the reactivity of the bromine atom and the dihydroindole core provide multiple avenues for chemical manipulation. For example, cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings can be employed to introduce additional aromatic or heteroaromatic groups onto the indole scaffold. These modifications can fine-tune the electronic properties and binding affinity of the molecule toward specific biological targets. Additionally, nucleophilic substitution reactions at the bromine position allow for diversification of the compound's structure without altering its core pharmacophore.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design approaches. 5-bromo-1-3-(2-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione exemplifies how rational molecular design can lead to compounds with enhanced potency and selectivity. By integrating insights from computational modeling with experimental validation, researchers can optimize this compound or its derivatives for therapeutic applications. For example, crystallographic studies have been used to elucidate how indole derivatives interact with protein targets at an atomic level, providing critical information for structure optimization.

Emerging research also suggests that 5-bromo-1-3-(2-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione may exhibit properties relevant to targeted therapy strategies. Its ability to modulate intracellular signaling pathways makes it a candidate for developing small molecule probes that can reveal new insights into disease mechanisms. Furthermore, its compatibility with green chemistry principles—such as solubility in non-toxic solvents and minimal environmental impact—aligns with contemporary trends toward sustainable drug development practices.

The future prospects for 5-bromo-1-3-(2-methylphenoxy)propyl - ized understanding of how structural modifications influence biological activity will continue to drive innovation in this area.